N-(3-methoxyphenyl)-2-((9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)oxy)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-(9-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)oxyacetamide
• InChI: InChI=1S/C18H17N3O4/c1-12-5-4-8-21-17(23)10-16(20-18(12)21)25-11-15(22)19-13-6-3-7-14(9-13)24-2/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: XYZZQVVTMXOMPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=CC2=O)OCC(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol

Description

N-(3-methoxyphenyl)-2-((9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)oxy)acetamide is a useful research compound. Its molecular formula is C18H17N3O4 and its molecular weight is 339.351. The purity is usually 95%.
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Scientific Research Applications

Design and Synthesis of Anticancer Agents

• Research has shown the design, synthesis, and in vitro cytotoxic activity evaluation of certain derivatives with aryloxy groups attached to the pyrimidine ring, indicating appreciable cancer cell growth inhibition against various cancer cell lines (Al-Sanea et al., 2020).

Antimicrobial and Anti-inflammatory Agents

• Novel compounds derived from visnaginone and khellinone have been synthesized and screened for their cyclooxygenase inhibition, analgesic, and anti-inflammatory activities, showing high inhibitory activity and potential as COX-2 selective inhibitors (Abu‐Hashem et al., 2020).

Antimicrobial Activity of Pyrimidinone and Oxazinone Derivatives

• A study reported the synthesis of pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents, displaying good antibacterial and antifungal activities comparable to reference drugs (Hossan et al., 2012).

Radioligand Imaging with PET

• The development of selective ligands for the translocator protein (18 kDa) for in vivo imaging using positron emission tomography, with a focus on compounds designed for labeling with fluorine-18, highlights the application in neuroimaging and pharmacological studies (Dollé et al., 2008).

Synthesis for Azo Disperse Dyes Production

• The green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an important intermediate for azo disperse dyes, using a novel Pd / C catalyst for the hydrogenation process, demonstrates the significance in industrial applications and the shift towards more environmentally friendly methods (Zhang Qun-feng, 2008).